Cas no 70872-29-6 ((2S)-Isoxanthohumol)

(2S)-Isoxanthohumol is a chiral flavonoid derived from the prenylated chalcone xanthohumol, primarily found in hops (Humulus lupulus). As a biologically active compound, it exhibits notable antioxidant and potential chemopreventive properties. Its stereospecific (2S) configuration enhances its binding affinity to certain cellular targets, improving bioavailability and metabolic stability compared to its racemic counterparts. Research suggests it may modulate estrogenic pathways and inhibit cytochrome P450 enzymes, making it relevant in studies of hormone-related conditions and drug metabolism. Its high purity and well-defined structure make it valuable for pharmacological and biochemical research, particularly in exploring structure-activity relationships of prenylated flavonoids.

(2S)-Isoxanthohumol structure

Product Name:(2S)-Isoxanthohumol

CAS No:70872-29-6

MF:C₂₁H₂₂O₅

MW:354.396386623383

CID:874930

PubChem ID:354335594

Update Time:2025-06-07

(2S)-Isoxanthohumol Chemical and Physical Properties

Names and Identifiers

- Isoxanthohumol
- (S)-7-Hydroxy-2-(4-hydroxyphenyl)-5-methoxy-8-(3-methylbut-2-en-1-yl)chroman-4-one
- [ "" ]
- Is0xanthohumol
- Isoxanthohumol(Sophora)
- YKGCBLWILMDSAV-UHFFFAOYSA-N
- 5-Methylsophoraflavanone B
- Isoxanthohumol, HPLC Grade
- Isoxanthohumol, analytical standard
- Isoxanthohumol, >=99% (HPLC)
- BCP23864
- BDBM50252521
- LMPK12140553
- SMP2_000215
- 4',7-dihydroxy-5-methoxy-8-c-prenylflavanone
- Isoxanthohumol, primary pharmaceutical reference standard
- 7-hydroxy-2-(4-hydroxyphenyl)-5-methoxy-8-(3-methylbut-2-enyl)chroman-4-one
- 7-hydr
- Q6086616
- 7-hydroxy-2-(4-hydroxy-phenyl)-5-methoxy-8-(3-methyl-but-2-enyl)-chroman-4
- (2S)-Isoxanthohumol
- Isoxanthohumol, (-)-
- 1ST179976
- CHEMBL4160626
- CS-0022926
- HY-N2584
- AC-35040
- s9070
- DTXSID101045280
- Isoxanthohumol (sophora)
- (-)-Isoxanthohumol
- CCG-268085
- (2S)-7-hydroxy-2-(4-hydroxyphenyl)-5-methoxy-8-(3-methylbut-2-enyl)-2,3-dihydrochromen-4-one
- (2s)-7,4'-dihydroxy-5-methoxy-8-(gamma,gamma-dimethylallyl)-flavanone
- FT-0645062
- 4H-1-Benzopyran-4-one,2,3-dihydro-7-hydroxy-2-(4-hydroxyphenyl)-5-methoxy-8-(3-methyl-2-butenyl)-, (2S)-
- (2S)-2-(4-Hydroxyphenyl)-5-methoxy-8-(3-methylbut-2-enyl)-7-oxidanyl-2,3-dihydrochromen-4-one
- I1065
- AKOS032949010
- MS-25528
- 4H-1-Benzopyran-4-one, 2,3-dihydro-7-hydroxy-2-(4-hydroxyphenyl)-5-methoxy-8-(3-methyl-2-buten-1-yl)-, (2S)-
- SCHEMBL14092988
- X4YHZ98N7Q
- 70872-29-6
- 4',7-Dihydroxy 5-methoxy 8-prenylflavanone
- Isoxanthohumol(S)-7-Hydroxy-2-(4-hydroxyphenyl)-5-methoxy-8-(3-methylbut-2-en-1-yl)chroman-4-one; (2S)-7-hydroxy-2-(4-hydroxyphenyl)-5-methoxy-8-(3-methylbut-2-enyl)-2,3-dihydrochromen-4-one
- YKGCBLWILMDSAV-SFHVURJKSA-N
- MDL： MFCD00238718
- Inchi： 1S/C21H22O5/c1-12(2)4-9-15-16(23)10-19(25-3)20-17(24)11-18(26-21(15)20)13-5-7-14(22)8-6-13/h4-8,10,18,22-23H,9,11H2,1-3H3/t18-/m0/s1
- InChI Key： YKGCBLWILMDSAV-SFHVURJKSA-N
- SMILES： O1C2C(=C(C=C(C=2C(C[C@H]1C1C=CC(=CC=1)O)=O)OC)O)C/C=C(\C)/C

Computed Properties

Exact Mass: 354.14700
Monoisotopic Mass: 354.14672380 g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 26
Rotatable Bond Count: 4
Complexity: 519
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 76
Molecular Weight: 354.4
XLogP3: 4.1

Experimental Properties

Color/Form: Powder
Density: 1.245±0.06 g/cm3 (20 ºC 760 Torr),
Melting Point: 195.0 to 200.0 deg-C
Boiling Point: 585.8±50.0 °C at 760 mmHg
Flash Point: 208.6±23.6 °C
Solubility: Insuluble (5.0E-3 g/L) (25 ºC),
PSA: 75.99000
LogP: 4.32160
λmax: 325(lit.)
Vapor Pressure: 0.0±1.7 mmHg at 25°C

(2S)-Isoxanthohumol Security Information

Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：0-10°C

(2S)-Isoxanthohumol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
DC Chemicals	DC22300-250 mg	(?)-Isoxanthohumol	70872-29-6	>98%	250mg	$1100.0	2022-02-28
DC Chemicals	DC22300-1 g	(?)-Isoxanthohumol	70872-29-6	>98%	1g	$2000.0	2022-02-28
DC Chemicals	DC22300-100 mg	(?)-Isoxanthohumol	70872-29-6	>98%	100mg	$600.0	2022-02-28
TRC	I918235-1mg	(-)-Isoxanthohumol	70872-29-6		1mg	$133.00	2023-05-18
TRC	I918235-2.5mg	(-)-Isoxanthohumol	70872-29-6		2.5mg	$253.00	2023-05-18
TRC	I918235-5mg	(-)-Isoxanthohumol	70872-29-6		5mg	$414.00	2023-05-18
MedChemExpress	HY-N2584-5mg	(2S)-Isoxanthohumol	70872-29-6	99.42%	5mg	￥600	2025-04-16
MedChemExpress	HY-N2584-10mg	(2S)-Isoxanthohumol	70872-29-6	99.42%	10mg	￥900	2025-04-16
MedChemExpress	HY-N2584-20mg	(2S)-Isoxanthohumol	70872-29-6	99.42%	20mg	￥1600	2025-04-16
Chemenu	CM182443-10mg	(2S)-7-hydroxy-2-(4-hydroxyphenyl)-5-methoxy-8-(3-methylbut-2-enyl)-2,3-dihydrochromen-4-one	70872-29-6	95%	10mg	$383	2021-06-17